Cas no 98519-02-9 (1H-1,2,4-Triazole,1-[[2-(5,7-dichloro-2-benzofuranyl)-4-(propoxymethyl)-1,3-dioxolan-2-yl]methyl]-,cis- (9CI))

1H-1,2,4-Triazole,1-[[2-(5,7-dichloro-2-benzofuranyl)-4-(propoxymethyl)-1,3-dioxolan-2-yl]methyl]-,cis- (9CI) structure
98519-02-9 structure
Product name:1H-1,2,4-Triazole,1-[[2-(5,7-dichloro-2-benzofuranyl)-4-(propoxymethyl)-1,3-dioxolan-2-yl]methyl]-,cis- (9CI)
CAS No:98519-02-9
MF:C18H19Cl2N3O4
MW:412.267162561417
CID:810506
PubChem ID:3062585

1H-1,2,4-Triazole,1-[[2-(5,7-dichloro-2-benzofuranyl)-4-(propoxymethyl)-1,3-dioxolan-2-yl]methyl]-,cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,1-[[2-(5,7-dichloro-2-benzofuranyl)-4-(propoxymethyl)-1,3-dioxolan-2-yl]methyl]-,cis- (9CI)
    • 1-{[(2R,4R)-2-(5,7-Dichloro-1-benzofuran-2-yl)-4-(propoxymethyl)- 1,3-dioxolan-2-yl]methyl}-1H-1,2,4-triazole
    • 1H-1,2,4-Triazole, 1-((2-(5,7-dichloro-2-benzofuranyl)-4-(propoxymethy l)-1,3-dioxolan-2-yl)methyl)-, cis-
    • DTXSID30913215
    • 98519-02-9
    • 1-{[2-(5,7-Dichloro-1-benzofuran-2-yl)-4-(propoxymethyl)-1,3-dioxolan-2-yl]methyl}-1H-1,2,4-triazole
    • 1H-1,2,4-Triazole, 1-((2-(5,7-dichloro-2-benzofuranyl)-4-(propoxymethyl)-1,3-dioxolan-2-yl)methyl)-, cis-
    • Inchi: InChI=1S/C18H19Cl2N3O4/c1-2-3-24-7-14-8-25-18(27-14,9-23-11-21-10-22-23)16-5-12-4-13(19)6-15(20)17(12)26-16/h4-6,10-11,14H,2-3,7-9H2,1H3/t14-,18-/m1/s1
    • InChI Key: ZPKOPYYIUZGNMZ-RDTXWAMCSA-N
    • SMILES: CCCOCC1COC(O1)(CN2C=NC=N2)C3=CC4=CC(=CC(=C4O3)Cl)Cl

Computed Properties

  • Exact Mass: 411.075
  • Monoisotopic Mass: 411.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.5Ų
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.48
  • Boiling Point: 565.1°Cat760mmHg
  • Flash Point: 295.5°C
  • Refractive Index: 1.643

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